Cas no 23435-31-6 (Benzenamine,4-[(1E)-2-(2,5-dimethoxyphenyl)ethenyl]-)

Benzenamine,4-[(1E)-2-(2,5-dimethoxyphenyl)ethenyl]- structure
23435-31-6 structure
Product Name:Benzenamine,4-[(1E)-2-(2,5-dimethoxyphenyl)ethenyl]-
CAS No:23435-31-6
MF:C16H17NO2
MW:255.311684370041
CID:255531
PubChem ID:5377410
Update Time:2025-04-19

Benzenamine,4-[(1E)-2-(2,5-dimethoxyphenyl)ethenyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,4-[(1E)-2-(2,5-dimethoxyphenyl)ethenyl]-
    • 25DIMETHOXY4AMINOSTILBENE
    • 2,5-dimethoxy-4'-amino-trans-stilbene
    • 2,5-dimethoxysulfanilamide
    • 4-amino-2,5-dimethoxybenzene-1-sulfonamide
    • 4-Amino-2,5-dimethoxy-benzolsulfonamid
    • 4-amino-2',5'-dimethoxystilbene
    • Sulfanilamide,2,5-dimethoxy
    • trans-2,5-Dimethoxy-4'-aminostilben
    • 4'-AMINO-2,5-DIMETHOXY STILBENE
    • 4-(2,5-Dimethoxy)stilbenamine
    • 5803-51-0
    • DTXSID6020482
    • 2',5'-Dimethoxy-4-stilbenamine
    • 4'-Stilbenamine, 2,5-dimethoxy-
    • SCHEMBL4580454
    • Q63088188
    • CHEMBL1173699
    • 4-[(E)-2-(2,5-Dimethoxyphenyl)ethenyl]aniline
    • (E)-4-(2,5-dimethoxystyryl)aniline
    • 2,5-Dimethoxy-4'-aminostilbene
    • 4-(2-(2,5-Dimethoxyphenyl)vinyl)aniline
    • 4-[(E)-2-(2,5-Dimethoxyphenyl)ethenyl]aniline #
    • Stilbenamine, 2',5'-dimethoxy-
    • 4-[2-(2,5-dimethoxyphenyl)vinyl]aniline
    • 23435-31-6
    • BDBM50322049
    • NS00059197
    • BRN 2855929
    • 2,5-Dimethoxy-4'-aminostilbene(trans)
    • OZGXSMOLBWHIQA-ZZXKWVIFSA-N
    • PD180174
    • 2,5-Dimethoxy-4''-amino-trans-stilbene
    • Inchi： 1S/C16H17NO2/c1-18-15-9-10-16(19-2)13(11-15)6-3-12-4-7-14(17)8-5-12/h3-11H,17H2,1-2H3/b6-3+
    • InChI Key： OZGXSMOLBWHIQA-ZZXKWVIFSA-N
    • SMILES： O(C)C1C=CC(=CC=1/C=C/C1C=CC(=CC=1)N)OC

Computed Properties

  • Exact Mass: 255.12600
  • Monoisotopic Mass: 255.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 3.5
  • Topological Polar Surface Area: 44.5Ų

Experimental Properties

  • Density: 1.0699 (rough estimate)
  • Boiling Point: 398.54°C (rough estimate)
  • Refractive Index: 1.5500 (estimate)
  • PSA: 44.48000
  • LogP: 4.03760

Benzenamine,4-[(1E)-2-(2,5-dimethoxyphenyl)ethenyl]- Customs Data

  • HS CODE：2922199090
  • Customs Data：

    China Customs Code:

    2922199090

    Overview:

    2922199090. Other amino alcohols and their ethers,Esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922199090. other amino-alcohols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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